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Compound of Interest

Compound Name: Azocarmine G

Cat. No.: B147781 Get Quote

For Immediate Release

This technical guide provides an in-depth overview of Azocarmine G (Colour Index Number

50085), a synthetic anionic dye widely utilized in histological and cytological staining

techniques. This document is intended for researchers, scientists, and drug development

professionals, offering detailed information on its chemical properties, significance in biological

staining, and comprehensive experimental protocols.

Core Properties of Azocarmine G
Azocarmine G, also known by its synonyms Acid Red 101 and Rosinduline, is a potent

staining agent valued for its ability to impart a deep red color to specific cellular components.[1]

Its utility in various polychromatic staining methods is well-established in the scientific

community.[2]
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Property Value Source

Colour Index Number 50085 [2][3]

CAS Number 25641-18-3 [1][4]

Molecular Formula C₂₈H₁₈N₃NaO₆S₂ [1]

Molecular Weight 579.58 g/mol [1][4]

Appearance Red to purple powder [1]

Solubility Soluble in water [1]

Significance in Histological Staining
Azocarmine G is a cornerstone of several classical staining methods, most notably

Heidenhain's AZAN trichrome stain and modifications of Mallory's trichrome stain.[2][5] As an

anionic dye, it exhibits a strong affinity for acidic cellular structures, rendering them in various

shades of red.[6] This characteristic is pivotal for the differential staining of tissues, allowing for

the clear visualization and distinction of cell nuclei, cytoplasm, muscle fibers, and collagen.

In trichrome staining, a sequential application of dyes, in conjunction with a polyacid like

phosphotungstic or phosphomolybdic acid, achieves differential coloration.[7] The polyacid acts

as a decolorizing agent, selectively removing the initial red stain (from Azocarmine G or a

similar dye) from collagen fibers.[8] A subsequent counterstain, typically aniline blue, then

colors the collagen, resulting in a striking contrast between the red-stained cellular elements

and the blue-stained connective tissue. This differential staining is invaluable for studying tissue

morphology, particularly in the context of fibrotic changes and tumor identification.[7]

Experimental Protocol: Heidenhain's AZAN
Trichrome Stain
This protocol outlines the key steps for performing Heidenhain's AZAN trichrome stain, a

method for which Azocarmine G is a critical component.

Reagent Preparation
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Azocarmine G Solution (0.1%): Dissolve 0.1 g of Azocarmine G in 100 ml of distilled water

with 1 ml of glacial acetic acid. Heat the solution to a boil, allow it to cool, and then filter.[9]

Aniline Alcohol: A solution of aniline in 90-95% alcohol.

Phosphotungstic Acid Solution (5%): Dissolve 5 g of phosphotungstic acid in 100 ml of

distilled water.

Aniline Blue-Orange G Solution: A solution containing aniline blue and orange G in distilled

water with glacial acetic acid.[9]

Staining Procedure
Deparaffinization and Rehydration: Bring paraffin-embedded tissue sections to water through

successive baths of xylene and graded alcohols.

Nuclear Staining: Stain with the heated Azocarmine G solution at 56-60°C for 45-60

minutes.[10]

Differentiation: Differentiate the sections in aniline alcohol, monitoring microscopically until

the nuclei are distinct and the cytoplasm is pale pink.

Mordanting: Treat with a 5% phosphotungstic acid solution. This step is crucial for the

selective removal of the red stain from collagen.[8]

Counterstaining: Stain with the Aniline Blue-Orange G solution to color the collagen blue and

other tissue elements in contrasting shades.

Dehydration and Mounting: Dehydrate the sections through graded alcohols, clear in xylene,

and mount with a suitable mounting medium.

Expected Results
Nuclei: Red to dark red[11]

Cytoplasm and Muscle: Red to orange-red[11]

Collagen and Reticular Fibers: Blue[11]
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Erythrocytes: Red

Workflow and Logical Relationships
The following diagrams illustrate the logical workflow of the Heidenhain's AZAN staining

procedure and the hierarchical relationship of the key components.
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Caption: Experimental workflow for Heidenhain's AZAN trichrome staining.
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Caption: Relationship between reagents and cellular targets in AZAN staining.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 5 / 6 Tech Support

https://www.benchchem.com/product/b147781?utm_src=pdf-custom-synthesis
https://www.chemimpex.com/products/41908
https://www.biognost.com/wp-content/uploads/2020/01/AZOCARMINE-G-powder-dye-IFU-V2-EN1.pdf
https://www.stainsfile.com/dyes/azocarmine/
https://www.sigmaaldrich.com/TW/zh/product/sial/a1091
https://en.wikipedia.org/wiki/Heidenhain%27s_AZAN_trichrome_stain
https://www.morphisto.de/en/shop/detail/d/Azokarmin//8414/
https://en.wikipedia.org/wiki/Trichrome_staining
https://microbenotes.com/massons-trichrome-staining/
https://www.ronaldschulte.nl/en/bone-forming-in-various-histological-stains.html
https://www.tandfonline.com/doi/pdf/10.3109/10520297309116567
https://www.stainsfile.com/protocols/heidenhains-azan-trichrome-for-muscle-and-collagen/
https://www.benchchem.com/product/b147781#azocarmine-g-colour-index-number-and-significance
https://www.benchchem.com/product/b147781#azocarmine-g-colour-index-number-and-significance
https://www.benchchem.com/product/b147781#azocarmine-g-colour-index-number-and-significance
https://www.benchchem.com/product/b147781#azocarmine-g-colour-index-number-and-significance
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b147781?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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